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Compound of Interest

Compound Name: 7-Methoxy-2-methylquinoline
CAS No.: 19490-87-0
Cat. No.: B100065
Get Quote
. J

Notice to the Reader:

A comprehensive search for the chemical compound associated with the InChl key
QEVADHKTNBIYSD-UHFFFAOYSA-N has been conducted across multiple chemical
databases, including PubChem, and through general web searches. Unfortunately, these
efforts have not resulted in the identification of a specific chemical entity corresponding to the

provided InChl key.

The search results consistently returned information for other chemical compounds with
different InChl keys. No scientific literature, patents, or other technical documentation were
found that reference the InChl key QEVADHKTNBIYSD-UHFFFAOYSA-N.

This outcome suggests one of the following possibilities:

o Typographical Error: There may be a typographical error within the provided InChl key. InChl
keys are precise identifiers, and any alteration will prevent the identification of the correct
compound.
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» Novel or Proprietary Compound: The InChl key may belong to a novel chemical substance
that has not yet been publicly disclosed or cataloged in searchable databases.

 Internal or Non-Standard Identifier: The identifier may be for internal use within an
organization and not a standardized, publicly recognized InChl key.

Conclusion:

Due to the inability to identify the core chemical compound, it is not possible to provide the
requested in-depth technical guide. The core requirements of this request, including the
summarization of quantitative data, detailing of experimental protocols, and the creation of
signaling pathway diagrams, are all contingent upon the foundational information of the
chemical's identity.

Without a valid and identifiable InChl key, further progress on this request cannot be made. We
recommend verifying the accuracy of the InChl key and, if possible, providing an alternative
identifier such as a CAS number, IUPAC name, or SMILES string for the compound of interest.

e To cite this document: BenchChem. [Technical Guide: Analysis of INChl Key
QEVADHKTNBIYSD-UHFFFAQOYSA-N]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100065/docs#technical-guide-analysis-of-inchi-key-
gevadhktnbiysd-uhfffaoysa-n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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